2-Bromo-4-methylphenyl isocyanate
Overview
Description
2-Bromo-4-methylphenyl isocyanate is a chemical compound with the molecular formula C8H6BrNO . It has a molecular weight of 212.04 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCc1ccc(N=C=O)c(Br)c1
. This indicates that the compound consists of a benzene ring with a bromine atom, a methyl group, and an isocyanate group attached to it . Physical And Chemical Properties Analysis
This compound has a molecular weight of 212.04 g/mol . It has a density of 1.494 g/mL at 25°C (lit.) . The boiling point is 215-216°C (lit.) . The compound’s refractive index is n20/D 1.5770 (lit.) .Scientific Research Applications
Synthesis of Organic Compounds
"2-Bromo-4-methylphenyl isocyanate" and its analogs have been utilized in the synthesis of complex organic molecules. For instance, o-Bromophenyl isocyanide, a compound closely related to "this compound," reacts with various primary amines under CuI catalysis to afford 1-substituted benzimidazoles, which are compounds of significant pharmacological interest. This method has been shown to yield moderate to good results, highlighting the utility of bromo-substituted phenyl isocyanates in synthesizing heterocyclic compounds (Lygin & Meijere, 2009).
Biomonitoring and Toxicology
Isocyanates, including those structurally related to "this compound," have been studied for their potential health impacts, particularly in occupational settings. The formation of protein adducts with isocyanates has been investigated to understand the mechanisms behind isocyanate-induced sensitization and asthma. For example, research on 4,4′-Methylenediphenyl diisocyanate (MDI), a widely used isocyanate, has led to the development of biomonitoring methods to assess exposure through the detection of specific albumin adducts in humans (Sabbioni, Dongari, & Kumar, 2010).
Reactivity and Applications in Polymer Chemistry
The reactivity of isocyanates, including "this compound," with various chemicals, plays a crucial role in polymer chemistry and materials science. The study on the reactions between polyisocyanates and urethanes under specific conditions has provided insights into the formation of allophanates, which are relevant for understanding the properties and behaviors of polyurethane materials (Lapprand et al., 2005).
Environmental and Health Research
Investigations into the environmental presence and health impacts of brominated compounds and isocyanates, including those related to "this compound," continue to be significant. Studies on the environmental concentrations, toxicology, and potential mutagenic actions of isocyanates contribute to a broader understanding of their safety and implications for public health (Koch & Sures, 2018; Andersen et al., 1980).
Safety and Hazards
Mechanism of Action
Target of Action
Isocyanates in general are known to react with compounds containing active hydrogen atoms, such as water, alcohols, and amines .
Mode of Action
Isocyanates, including 2-Bromo-4-methylphenyl isocyanate, are highly reactive and can undergo various chemical reactions. They can react with compounds containing active hydrogen atoms to form ureas and urethanes .
Pharmacokinetics
Isocyanates are generally known to be rapidly absorbed and distributed in the body, metabolized, and excreted .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, isocyanates are known to be moisture sensitive , which means their reactivity and stability can be affected by humidity. Additionally, safety data sheets recommend avoiding breathing in the compound’s mist, gas, or vapors , suggesting that its action can be influenced by its state of matter and the surrounding air quality.
properties
IUPAC Name |
2-bromo-1-isocyanato-4-methylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrNO/c1-6-2-3-8(10-5-11)7(9)4-6/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUSGEXYNVCQXKA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N=C=O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40409018 | |
Record name | 2-Bromo-4-methylphenyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40409018 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
71189-13-4 | |
Record name | 2-Bromo-4-methylphenyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40409018 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-4-methylphenyl isocyanate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.